methyl 4-[(4-chlorophenyl)sulfonyl]benzoate

• IUPAC Name: methyl 4-(4-chlorophenyl)sulfonylbenzoate
• InChI: InChI=1S/C14H11ClO4S/c1-19-14(16)10-2-6-12(7-3-10)20(17,18)13-8-4-11(15)5-9-13/h2-9H,1H3
• InChI Key: RRWVXGFZNNWAOO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H11ClO4S
• Molecular Weight: 310.8 g/mol

Description

Methyl 4-[(4-chlorophenyl)sulfonyl]benzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly used in the synthesis of various organic compounds and has been found to have several biochemical and physiological effects. In

Scientific Research Applications

Methyl 4-[(4-chlorophenyl)sulfonyl]benzoate has several potential applications in scientific research. This compound is commonly used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It has also been found to have antimicrobial and anti-inflammatory properties, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of methyl 4-[(4-chlorophenyl)sulfonyl]benzoate is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. It may also disrupt the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
Methyl 4-[(4-chlorophenyl)sulfonyl]benzoate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It also has anti-inflammatory properties and may be effective in reducing pain and swelling. Additionally, this compound has been found to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

Methyl 4-[(4-chlorophenyl)sulfonyl]benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It also has a high purity, which makes it suitable for use in sensitive experiments. However, this compound may have limitations in terms of its solubility in certain solvents and its stability under certain conditions.

Future Directions

There are several potential future directions for research involving methyl 4-[(4-chlorophenyl)sulfonyl]benzoate. One area of interest is the development of new drugs based on the antimicrobial and anti-inflammatory properties of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields, such as agriculture and environmental science. Finally, there is a need for research into the limitations of this compound and the development of new methods for its synthesis and purification.

Synthesis Methods

Methyl 4-[(4-chlorophenyl)sulfonyl]benzoate can be synthesized through a reaction between 4-chlorobenzenesulfonyl chloride and methyl benzoate. This reaction is typically carried out in the presence of a base, such as triethylamine or sodium hydroxide, and a solvent, such as dichloromethane or chloroform. The reaction yields methyl 4-[(4-chlorophenyl)sulfonyl]benzoate as a white solid with a melting point of approximately 110-112°C.